Cas no 2694735-24-3 (1-{2-oxabicyclo2.2.2octan-1-yl}methanamine hydrochloride)

• Product Name: 1-{2-oxabicyclo2.2.2octan-1-yl}methanamine hydrochloride
• CAS No: 2694735-24-3
• MF: C₈H₁₆ClNO
• MW: 177.671741485596
• MDL: MFCD34475229
• CID: 5415862
• PubChem ID: 165947962
• Update Time: 2025-06-29

1-{2-oxabicyclo2.2.2octan-1-yl}methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2694735-24-3
• EN300-33039674
• 1-{2-oxabicyclo[2.2.2]octan-1-yl}methanamine hydrochloride
• Z5209754718
• 1-{2-oxabicyclo2.2.2octan-1-yl}methanamine hydrochloride

• MDL： MFCD34475229
• Inchi： 1S/C8H15NO.ClH/c9-6-8-3-1-7(2-4-8)5-10-8;/h7H,1-6,9H2;1H
• InChI Key： ATLIZIFFBFZCDZ-UHFFFAOYSA-N
• SMILES： Cl.O1CC2CCC1(CN)CC2

Computed Properties

• Exact Mass: 177.0920418g/mol
• Monoisotopic Mass: 177.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-{2-oxabicyclo2.2.2octan-1-yl}methanamine hydrochloride

1-{2-oxabicyclo2.2.2octan-1-yl}methanamine hydrochloride (CAS No. 2694735-24-3): A Comprehensive Overview

1-{2-oxabicyclo2.2.2octan-1-yl}methanamine hydrochloride, with the CAS number 2694735-24-3, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as OBOC-MA HCl, is characterized by its unique bicyclic structure and its potential applications in various therapeutic areas.

The molecular formula of 1-{2-oxabicyclo2.2.2octan-1-yl}methanamine hydrochloride is C₉H₁₇N·HCl, and its molecular weight is approximately 188.70 g/mol. The compound features a bicyclic oxabicyclo[2.2.2]octane ring system, which imparts unique chemical and biological properties that make it an interesting candidate for drug development.

In recent years, the study of OBOC-MA HCl has been driven by its potential as a lead compound for the development of novel therapeutic agents. Research has focused on its pharmacological properties, including its ability to modulate specific receptors and enzymes involved in various disease pathways. For instance, studies have shown that OBOC-MA HCl exhibits potent activity against certain types of cancer cells, making it a promising candidate for anticancer drug development.

The synthesis of 1-{2-oxabicyclo2.2.2octan-1-yl}methanamine hydrochloride involves several steps, including the formation of the oxabicyclo[2.2.2]octane ring system and the subsequent functionalization to introduce the methanamine group. The synthetic route is well-documented in the literature and has been optimized to improve yield and purity, making it feasible for large-scale production.

In terms of its biological activity, OBOC-MA HCl has been shown to exhibit selective binding to specific receptors, such as G protein-coupled receptors (GPCRs) and ion channels. This selectivity is crucial for minimizing off-target effects and improving the safety profile of potential drug candidates. Additionally, studies have demonstrated that OBOC-MA HCl can modulate intracellular signaling pathways, which are often dysregulated in diseases such as cancer and neurodegenerative disorders.

The pharmacokinetic properties of OBOC-MA HCl have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for ensuring that the compound reaches its intended target in sufficient concentrations to exert its therapeutic effects while minimizing toxicity.

Clinical trials involving OBOC-MA HCl-based drugs are currently underway to evaluate their safety and efficacy in treating various conditions. Preliminary results from phase I trials have been promising, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit in patients with specific types of cancer.

Beyond its potential as a therapeutic agent, OBOC-MA HCl has also found applications in other areas of research, such as chemical biology and materials science. Its unique structural features make it an attractive scaffold for the development of new materials with tailored properties, such as those used in drug delivery systems or as components in advanced materials.

In conclusion, 1-{2-oxabicyclo2.2.2octan-1-yl}methanamine hydrochloride (CAS No. 2694735-24-3), or OBOC-MA HCl strong>, represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development into novel therapeutic agents and other advanced materials.